Cas no 279679-99-1 (N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide)

279679-99-1 structure
Product name:N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide
N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide
- Methanesulfonamide,N-(5-methyl-1H-imidazol-4-yl)- (9CI)
- Methanesulfonamide,N-(4-methyl-1H-imidazol-5-yl)-
- N-(4-Methyl-1H-imidazol-5-yl)methanesulfonamide
- 279679-99-1
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- Inchi: InChI=1S/C5H9N3O2S/c1-4-5(7-3-6-4)8-11(2,9)10/h3,8H,1-2H3,(H,6,7)
- InChI Key: HKJBXVKBBMMAIL-UHFFFAOYSA-N
- SMILES: CC1=C(NS(C)(=O)=O)NC=N1
Computed Properties
- Exact Mass: 175.042
- Monoisotopic Mass: 175.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 83.2A^2
N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide Related Literature
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1. Back matter
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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4. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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